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Introduction

This document provides a detailed protocol for the systematic analysis of a Quina lithic
assemblage. Quina assemblages, a variant of the Mousterian industry, are characterized by a
specific technological system for producing thick, wide flakes, which were often transformed
into distinctive side scrapers with "écailleuse scalariforme” or Quina retouch.[1][2] This protocol
outlines a comprehensive approach, from initial artifact processing to in-depth technological
and typological analysis, ensuring standardized data collection for comparative studies. The
methodology emphasizes a holistic understanding of the chaine opératoire, from raw material
procurement to tool production, use, and discard.

Experimental Protocols
e Cleaning and Labeling:

o Gently clean all lithic artifacts with soft brushes and deionized water to remove adhering
sediments. Avoid harsh brushing that could damage use-wear traces.

o Allow artifacts to air dry completely.

o Label each artifact with a unique identification number using archival quality ink and a
protective coating.
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» Database Entry:

o Create a digital database (e.g., using Microsoft Excel, Access, or a dedicated
archaeological database software).

o For each artifact, record the unique ID, provenience information (site, excavation unit,
layer, and coordinates), and any relevant contextual notes.

The technological analysis is designed to reconstruct the entire reduction sequence (chaine
opératoire) present in the assemblage. This involves the separate but interconnected analysis
of cores, debitage (flakes and debris), and retouched tools.

2.2.1. Core Analysis

Cores are the parent material from which flakes are detached and provide crucial information
about the knapping methods employed.

e Protocol:

o Classify each core according to its reduction strategy (e.g., discoidal, Levallois, or specific
Quina methods). Quina core reduction often involves a system of double alternation in the
exploitation of core faces.[3]

o Record the raw material type and its condition.
o Measure the maximum length, width, and thickness of the core in millimeters.
o Count the number of striking platforms and the number of flake removal scars.

o Estimate the percentage of remaining cortex on the core surface.

o

Note the presence of any core preparation or rejuvenation flakes.
2.2.2. Debitage Analysis

Debitage, the unmodified products of knapping, constitutes the majority of most lithic
assemblages and is fundamental to understanding the reduction sequence.
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e Protocol:

o

Separate the debitage into complete flakes, broken flakes, and non-orientable fragments
(debris).

o

For each complete flake, record the attributes listed in Table 2.

[¢]

For broken flakes, record as many attributes as possible.

o

For debris, record the total count and weight per provenience unit.
2.2.3. Retouched Tool Analysis

Retouched tools, particularly the characteristic Quina scrapers, are the end products of the
reduction sequence and provide insights into the intended function of the lithic technology.

e Protocol:

[¢]

Classify each tool according to a standardized typological system, such as that developed
by Francois Bordes for the Mousterian.[1]

o Record the blank type on which the tool was made (e.qg., cortical flake, non-cortical flake,
Levallois flake).

o For each retouched edge, record the attributes listed in Table 3.

o Pay special attention to the characteristics of Quina retouch, which is typically steep,
invasive, and scalariform.

Use-wear analysis can provide direct evidence of tool function.
e Protocol:
o Select a sample of well-preserved tools for analysis.

o Clean the selected tools in an ultrasonic bath with a mild detergent to remove any
contaminants.
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o Examine the tool edges under a stereomicroscope and a metallurgical microscope at

various magnifications (50x to 500x) to identify micro-polishes, striations, and edge

damage indicative of use.

o Document the location, orientation, and characteristics of the identified use-wear traces.

Data Presentation

Attribute Description Data Type
Core ID Unique identifier for the core Alphanumeric
] Type of stone (e.qg., flint, chert,
Raw Material ) Text
quartzite)
Classification of the core
Core Type ) Text
reduction strategy
Maximum dimension of the
Length (mm) Integer
core
) Maximum dimension
Width (mm) ) Integer
perpendicular to length
Maximum dimension
Thickness (mm) perpendicular to length and Integer
width
Weight (g) Weight of the core in grams Decimal
Count of distinct striking
Number of Platforms Integer
platforms
Number of Scars Count of flake removal scars Integer
Estimated percentage of
Cortex (%) Integer
cortex on the surface
- Presence of burning,
Condition Text

patination, or breakage
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Attribute Description Data Type

Flake 1D Unique identifier for the flake Alphanumeric

Raw Material Type of stone Text
Presence and amount of

Blank Type cortex (Primary, Secondary, Text
Tertiary)
Measured along the axis of

Length (mm) ) Integer
percussion

_ Maximum dimension

Width (mm) ) Integer

perpendicular to length
) Maximum dimension at the

Thickness (mm) ) ) Integer
point of percussion
Cortical, plain, dihedral,

Platform Type Text
facetted

Platform Width (mm) Width of the striking platform Integer

) Thickness of the striking

Platform Thickness (mm) Integer
platform

Bulb of Percussion Presence and prominence Text
Unidirectional, bidirectional,

Dorsal Scar Pattern ] Text
centripetal, etc.

Termination Type Feather, hinge, step, plunging Text
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Attribute Description Data Type
Tool ID Unique identifier for the tool Alphanumeric
Bordesian type (e.g., single
Typological Class convex side scraper, Text
transverse scraper)
The type of flake the tool is
Blank Type Text
made on
Length (mm) Maximum dimension of the tool  Integer
_ Maximum dimension
Width (mm) ) Integer
perpendicular to length
Thickness (mm) Maximum dimension of the tool  Integer
uina, semi-Quina, abrupt,
Retouch Type Q ] Q P Text
semi-abrupt, etc.
) Dorsal, ventral, alternating,
Retouch Location Text
alternate
Retouched Edge Shape Straight, convex, concave Text
Retouched Edge Angle (°) Angle of the retouched edge Integer
Length of Retouched Edge The length of the modified
Integer

(mm)

edge

Mandatory Visualization
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Caption: Overall workflow for the lithic analysis of a Quina assemblage.
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Caption: Logical relationships in the typological classification of Quina scrapers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Lithic Analysis
of a Quina Assemblage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359822#lithic-analysis-protocol-for-a-quina-
assemblage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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